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Introduction

The Photolumazine family of compounds represents a class of ribityllumazine-derived
molecules that have garnered significant interest in the field of immunology. These microbial
metabolites are recognized as potent antigens for Mucosal-Associated Invariant T (MAIT) cells,
a subset of innate-like T cells crucial for immune surveillance against bacterial and yeast
infections. This technical guide provides a comprehensive overview of the core aspects of the
Photolumazine family, including their physicochemical properties, biological activity, and the
experimental methodologies used for their study. All quantitative data has been summarized in
structured tables for ease of comparison, and key experimental and signaling pathways are
visualized.

Core Compounds and Physicochemical Properties

The most well-characterized members of the Photolumazine family are Photolumazine | (PLI),
Photolumazine Il (PLIII), and Photolumazine V (PLV). These compounds are derived from the
riboflavin (Vitamin B2) biosynthesis pathway in various microbes, notably Mycobacterium
smegmatis.[1][2]

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12382123?utm_src=pdf-interest
https://www.benchchem.com/product/b12382123?utm_src=pdf-body
https://www.researchgate.net/publication/377728297_Multiple_Isomers_of_Photolumazine_V_Bind_MR1_and_Differentially_Activate_MAIT_Cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC7482426/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

While specific experimental values for UV-Vis absorption maxima, molar absorptivity, and
fluorescence quantum yield for the Photolumazine family are not widely reported in publicly
available literature, the tables below summarize their fundamental physicochemical properties.

Table 1:
Physicochemical
Properties of
Photolumazine
Compounds

] Molecular Weight (
Compound Full Chemical Name Molecular Formula jmol )
g/mo

6-(2-carboxyethyl)-7-
Photolumazine | (PLI) hydroxy-8- C14H18N4O7 370.32

ribityllumazine

6-(1H-indol-3-yI)-7-
hydroxy-8- C19H19Ns06 429.38[1]

Photolumazine Il

(PLI) o ]

ribityllumazine
Photolumazine V hydroxyindolyl-

. ] C19H19Ns07 445.38
(PLV) ribityllumazine
Table 2: Mass Spectrometry Data for
Photolumazine Compounds
Compound Observed m/z ([M-H]7)
Photolumazine | (PLI) 385.116
Photolumazine Il (PLIII) 428.121
Photolumazine V (PLV) 444.116[3]

Biological Activity and Signaling Pathway

The primary biological function of Photolumazines is their role as ligands for the MHC class I-
related protein 1 (MR1). The binding of a Photolumazine to MR1 on an antigen-presenting cell
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(APC) leads to the presentation of the MR1-ligand complex on the cell surface. This complex is
then recognized by the T-cell receptor (TCR) of MAIT cells, triggering their activation.[3]

Activated MAIT cells release a variety of pro-inflammatory cytokines, such as interferon-gamma
(IFN-y) and tumor necrosis factor-alpha (TNF-a), and exhibit cytotoxic activity against infected
cells.[4] The isomers of Photolumazine V have been shown to differentially activate MAIT cell
clones, indicating that subtle structural variations can significantly impact the immune
response.[3][5]

MR1-Mediated MAIT Cell Activation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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